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Compound of Interest

Compound Name: Vanadium nitride

Cat. No.: B1581714 Get Quote

Essential Safety and Handling Guide for Vanadium
Nitride
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate and essential safety protocols,

operational plans, and disposal information for handling Vanadium nitride (VN). Adherence to

these procedures is critical to minimize risks and ensure safe laboratory practices.

Vanadium nitride is a black powder that is harmful if swallowed, in contact with skin, or

inhaled.[1][2] It can cause irritation to the skin, eyes, and respiratory tract.[3][4] Chronic

exposure may lead to more severe conditions such as bronchitis, bronchospasms, and asthma-

like diseases.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Vanadium nitride to

minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Respiratory Protection

NIOSH-approved respirator.[3]

A full-face respirator is required

if exposure limits are exceeded

or irritation is experienced.[1]

[2]

To prevent inhalation of

harmful dust particles.

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][2]

To protect eyes from dust

particles that can cause

irritation.[3]

Hand Protection

Chemical impermeable gloves.

[1][2] Gloves must be

inspected prior to use.[2][5]

To prevent skin contact, as

Vanadium nitride is harmful if

absorbed through the skin.[1]

[2]

Skin and Body Protection

Fire/flame resistant and

impervious clothing.[1][2]

Protective work clothing,

including long sleeves and

pants, and close-toed shoes.

[6]

To prevent skin contact and

protect from potential thermal

hazards.

Exposure Limits
Adherence to established exposure limits is crucial for personnel safety.

Organization Exposure Limit Notes

OSHA/PEL 0.05 mg/m³ As V₂O₅[3]

ACGIH/TLV 0.05 mg/m³ As V₂O₅[3]
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Ventilation: Always handle Vanadium nitride in a well-ventilated area or use local exhaust

ventilation to maintain exposure below the recommended limits.[2][3]

Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[1][2] Do not use compressed air to clean surfaces where Vanadium nitride has been used.

[3][4]

Hygiene Practices: Wash hands and face thoroughly after handling and before eating,

drinking, or smoking.[3] Do not consume food or beverages in the work area.[1][3]

Storage: Store Vanadium nitride in a tightly closed container in a dry, cool, and well-

ventilated place.[2][3]

Emergency Procedures:

Emergency First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration and seek

immediate medical attention.[1][2][3]

Skin Contact

Immediately remove contaminated clothing.

Brush the material off the skin and wash the

affected area with soap and plenty of water.[3]

Seek medical attention if symptoms persist.[3]

Eye Contact

Flush eyes with lukewarm water for at least 15

minutes, lifting the upper and lower eyelids.[3]

Seek immediate medical attention.[1][2][3]

Ingestion

Rinse the mouth with water. Do not induce

vomiting.[1][2] Give 1-2 glasses of milk or water.

[3][4] Never give anything by mouth to an

unconscious person and seek immediate

medical attention.[1][2][3]
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In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the spill area.[1][2]

Ventilate: Ensure adequate ventilation in the area of the spill.[3]

Personal Protection: Wear the appropriate personal protective equipment as outlined in the

PPE table.[3][4]

Containment and Cleanup: Use a vacuum with a high-efficiency particulate air (HEPA) filter

to clean up the spilled material to avoid generating dust.[3][4] Place the collected material in

a suitable, closed container for disposal.[3][4]

Disposal: Dispose of the waste in accordance with all applicable federal, state, and local

regulations.[3] This may involve a licensed chemical destruction plant or controlled

incineration with flue gas scrubbing.[2] Do not allow the material to enter drains or sewer

systems.[1][2]
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Immediate Actions
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Caption: Workflow for responding to a Vanadium nitride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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